N-(4-fluorophenyl)-3-[(4-pyrrolidin-1-ylpiperidin-1-yl)carbonyl]benzenesulfonamide

• Molecular Formula: C22H26FN3O3S
• Molecular Weight: 431.5 g/mol
• IUPAC Name: N-(4-fluorophenyl)-3-(4-pyrrolidin-1-ylpiperidine-1-carbonyl)benzenesulfonamide
• InChI: InChI=1S/C22H26FN3O3S/c23-18-6-8-19(9-7-18)24-30(28,29)21-5-3-4-17(16-21)22(27)26-14-10-20(11-15-26)25-12-1-2-13-25/h3-9,16,20,24H,1-2,10-15H2
• InChI Key: TYCVFQIHNMKHJV-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C2CCN(CC2)C(=O)C3=CC(=CC=C3)S(=O)(=O)NC4=CC=C(C=C4)F

Description

N-(4-fluorophenyl)-3-[(4-pyrrolidin-1-ylpiperidin-1-yl)carbonyl]benzenesulfonamide is a useful research compound. Its molecular formula is C22H26FN3O3S and its molecular weight is 431.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 3-(chlorosulfonyl)benzoyl chloride (0.178 g, 0.746 mmol) in anhydrous dichloromethane (10 mL) was added 4-(pyrrolidin-1-yl)piperidine (0.115 g, 0.746 mmol) in dichloromethane (4 mL) slowly over 10 minutes at room temperature. Then sodium carbonate (0.277 g, 2.61 mmol) was added. The mixture was stirred at room temperature for 5 hours. Then 4-fluoroaniline (0.83 g, 7.5 mmol) was added. The mixture was stirred at room temperature overnight. Then methanol (5 mL) was added, the mixture was stirred for 20 minutes, then filtered, and concentrated. The residue was purified by chromatography on silica gel (ethyl acetate, then methanol/ethyl acetate=1:10) to give the titled compound: 1H NMR (400 MHz, DMSO-d6) δ ppm 1.37 (m, 2H), 1.73 (m, 6H), 1.93 (m, 2H), 2.63 (m, 4H), 2.96 (m, 2H), 4.25 (m, 1H), 7.08 (m, 4H), 7.62 (m, 3H), 7.79 (m, 1H); MS (ESI) m/z 432 (M+H)+.